Cas no 1784555-01-6 (methyl 2-ethyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine-3-carboxylate)

• Product Name: methyl 2-ethyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine-3-carboxylate
• CAS No: 1784555-01-6
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 5718533
• PubChem ID: 105462900
• Update Time: 2025-05-25

methyl 2-ethyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• starbld0045295
• methyl 2-ethyl-4,5,6,7-tetrahydropyrazolo[4,3-c]pyridine-3-carboxylate
• 1784555-01-6
• AKOS026725033
• F2198-6603
• methyl 2-ethyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine-3-carboxylate

• Inchi： 1S/C10H15N3O2/c1-3-13-9(10(14)15-2)7-6-11-5-4-8(7)12-13/h11H,3-6H2,1-2H3
• InChI Key： IJCHWVIQDVXMPM-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C2CNCCC2=NN1CC)=O

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 56.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on methyl 2-ethyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine-3-carboxylate

Comprehensive Overview of Methyl 2-Ethyl-4,5,6,7-Tetrahydro-2H-Pyrazolo[4,3-c]Pyridine-3-Carboxylate (CAS No. 1784555-01-6)

The compound methyl 2-ethyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine-3-carboxylate (CAS No. 1784555-01-6) is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique pyrazolo[4,3-c]pyridine scaffold has garnered attention due to its structural similarity to bioactive molecules, making it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in modulating enzyme activity and receptor binding, particularly in the context of neurological and metabolic disorders.

One of the key features of this compound is its ester functional group, which enhances its solubility and bioavailability. The ethyl substituent at the 2-position further contributes to its stability and reactivity, making it a versatile intermediate in synthetic chemistry. Recent studies have highlighted its role in the design of small-molecule inhibitors, which are critical in targeting specific pathways involved in disease progression. This aligns with the growing demand for precision medicine and personalized therapeutics.

In the realm of agrochemicals, methyl 2-ethyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine-3-carboxylate has shown promise as a precursor for developing novel pesticides and herbicides. Its ability to interact with biological systems at low concentrations makes it an attractive candidate for sustainable crop protection solutions. With the global push toward reducing environmental impact, this compound’s potential for low-toxicity formulations is a significant advantage.

The synthesis of CAS No. 1784555-01-6 involves multi-step organic reactions, often starting from readily available pyridine derivatives. Optimizing these synthetic routes is a hot topic in academic and industrial research, as it directly impacts the scalability and cost-effectiveness of production. Innovations in green chemistry techniques, such as catalytic hydrogenation and solvent-free reactions, are being explored to improve the sustainability of its manufacturing process.

From a commercial perspective, the demand for methyl 2-ethyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine-3-carboxylate is driven by its applications in high-value pharmaceuticals and specialty chemicals. Market analysts predict steady growth in its adoption, particularly in regions with robust biotechnology and agricultural sectors. Companies specializing in custom synthesis and contract research are actively listing this compound in their portfolios to cater to diverse client needs.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of this compound is crucial. Computational modeling and in silico screening tools are increasingly being employed to predict its interactions with biological targets, reducing the time and cost associated with experimental trials. This approach resonates with the current trend of integrating artificial intelligence (AI) in drug discovery workflows.

In summary, methyl 2-ethyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine-3-carboxylate (CAS No. 1784555-01-6) represents a compelling case study in the intersection of chemistry, biology, and technology. Its multifaceted applications, coupled with advancements in synthetic methodologies, position it as a valuable asset in modern scientific and industrial endeavors.